Cas no 55544-90-6 (2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone)

• Product Name: 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone
• CAS No: 55544-90-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1597811
• PubChem ID: 150657
• Update Time: 2025-05-26

2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2,7-dimethoxy-2H-1,4-benzoxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 4-hydroxy-2,7-dimethoxy-
• starbld0037511
• 8S4QY1XC46
• 4-hydroxy-2,7-dimethoxy-1,4-benzoxazin-3-one
• 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone
• 4-Hydroxy-2,7-dimethoxy-2H-benzo[b][1,4]oxazin-3(4H)-one
• (+/-)-4-HYDROXY-2,7-DIMETHOXY-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone, (+/-)-
• 4-Hydroxy-2,7-dimethoxy-2H-1,4-benzoxazin-3(4H)-one; (+/-)-4-Hydroxy-2,7-dimethoxy-2H-1,4-benzoxazin-3(4H)-one
• 4-hydroxy-2,7-dimethoxy-4H-[1,4]benzoxazin-3-one
• UNII-8S4QY1XC46
• 55544-90-6
• CHEMBL2269103
• 2,7-dimethoxy-4-hydroxy-2h-1,4-benzoxazin-3(4h)-one
• DTXSID50970885

• Inchi： 1S/C10H11NO5/c1-14-6-3-4-7-8(5-6)16-10(15-2)9(12)11(7)13/h3-5,10,13H,1-2H3
• InChI Key： HMQVOOIFIRGOFZ-UHFFFAOYSA-N
• SMILES： O1C(C(N(C2C=CC(=CC1=2)OC)O)=O)OC

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone

2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone: A Comprehensive Overview

The compound 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone, identified by the CAS Registry Number 55544-90-6, is a structurally unique organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzoxazinones, which are known for their diverse biological activities and structural versatility. The molecule features a benzene ring fused with an oxazinone ring system, with substituents at positions 2 and 7 being methoxy groups and a hydroxyl group at position 4. These functional groups contribute to the compound's chemical reactivity and biological properties.

Recent studies have highlighted the importance of benzoxazinones in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have reported that 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone exhibits potent antioxidant activity, which makes it a promising candidate for applications in skincare products and food additives. Additionally, the compound has shown potential as a lead molecule in the development of new anti-inflammatory agents. Its ability to modulate inflammatory pathways has been validated through in vitro assays using human peripheral blood mononuclear cells (PBMCs), where it demonstrated significant inhibition of pro-inflammatory cytokine production.

The synthesis of 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone typically involves multi-step organic reactions, often starting from readily available aromatic aldehydes or ketones. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as pharmaceutical formulations. The use of transition metal catalysts like palladium or rhodium has significantly improved the efficiency and selectivity of these reactions.

In terms of physical properties, 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone is a crystalline solid with a melting point of approximately 230°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands in the range of 280–310 nm, indicating its potential use as a photosensitizer in photodynamic therapy.

The biological evaluation of 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone has been a focal point of recent research efforts. In preclinical studies using murine models of cancer, the compound demonstrated selective cytotoxicity against tumor cells while sparing normal cells. This selective activity is attributed to its ability to induce apoptosis through mitochondrial-dependent pathways without causing significant oxidative stress in healthy tissues. Furthermore, studies on its pharmacokinetics have shown moderate bioavailability following oral administration in rats, suggesting its potential as an orally active drug candidate.

The environmental impact of 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone has also been assessed in recent eco-toxicological studies. Results indicate that the compound exhibits low toxicity towards aquatic organisms such as Daphnia magna and Danio rerio (zebrafish), making it environmentally benign under standard usage conditions. However, further studies are required to evaluate its long-term persistence and degradation pathways in natural ecosystems.

In conclusion, 2,7-Dimethoxy-4-hydroxy-1,4-benzoxazinone, with its unique structural features and diverse biological activities, represents a valuable molecule for both academic research and industrial applications. Its potential as an antioxidant, anti-inflammatory agent, and photosensitizer underscores its importance in the development of novel therapeutic agents and functional materials. Continued research into its synthesis optimization and biological mechanisms will undoubtedly unlock further applications for this intriguing compound.